Cas no 63352-56-7 (1-Benzyl-2,3-dioxopiperazine)

• Product Name: 1-Benzyl-2,3-dioxopiperazine
• CAS No: 63352-56-7
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 1657072
• PubChem ID: 2255402
• Update Time: 2025-08-05

1-Benzyl-2,3-dioxopiperazine Chemical and Physical Properties

Names and Identifiers

• 1-benzylpiperazine-2,3-dione
• 1-Benzyl-2,3-dioxopiperazine
• 1-Benzyl-2,3-dioxopiperazine
• 1-Benzyl-2,3-piperazinedione
• 1‐BENZYL‐2,3‐PIPERAZINEDIONE
• 63352-56-7
• Cambridge id 5657547
• SCHEMBL6280977
• AKOS000645877
• Benzyldiketopiperazin
• 1-(Phenylmethyl)-2,3-piperazinedione
• 1-benzyltetrahydro-2,3-pyrazinedione
• DTXSID50367317
• ALBB-034536
• AB00092077-01
• MFCD01098348

• Inchi： 1S/C11H12N2O2/c14-10-11(15)13(7-6-12-10)8-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,12,14)
• InChI Key： ROSYHDWYHBPYST-UHFFFAOYSA-N
• SMILES： O=C1C(NCCN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 204.08996
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• PSA: 49.41

1-Benzyl-2,3-dioxopiperazine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Benzyl-2,3-dioxopiperazine

Introduction to 1-Benzyl-2,3-dioxopiperazine (CAS No. 63352-56-7)

1-Benzyl-2,3-dioxopiperazine, with the Chemical Abstracts Service (CAS) number 63352-56-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazines, which are widely studied for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-Benzyl-2,3-dioxopiperazine make it a valuable candidate for various research and development initiatives.

The chemical structure of 1-Benzyl-2,3-dioxopiperazine consists of a piperazine ring with a benzyl group attached at the 1-position and two ketone groups at the 2 and 3 positions. This configuration imparts specific chemical properties that are crucial for its biological activity. The piperazine ring is known for its ability to form hydrogen bonds and interact with various biological targets, while the benzyl group and ketone functionalities contribute to its overall stability and reactivity.

In recent years, significant advancements have been made in understanding the pharmacological properties of 1-Benzyl-2,3-dioxopiperazine. Studies have shown that this compound exhibits potent inhibitory effects on certain enzymes and receptors, making it a promising lead for drug development. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of 1-Benzyl-2,3-dioxopiperazine to inhibit specific kinases involved in cancer cell proliferation. This finding has opened new avenues for developing targeted therapies against various types of cancer.

Beyond its potential in oncology, 1-Benzyl-2,3-dioxopiperazine has also shown promise in other therapeutic areas. A study conducted by a team of researchers at a leading pharmaceutical institute demonstrated that this compound can modulate neurotransmitter systems in the brain, suggesting its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability to influence neurotransmitter levels and receptor activity makes 1-Benzyl-2,3-dioxopiperazine a valuable tool for exploring the underlying mechanisms of these conditions.

The synthesis of 1-Benzyl-2,3-dioxopiperazine involves several well-established chemical reactions. One common approach involves the reaction of benzyl chloride with piperazine followed by oxidation to form the dioxo groups. This synthetic route is highly reproducible and can be scaled up for industrial production. The purity and quality of the final product are critical for its use in research and development applications. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are typically employed to ensure that the synthesized compound meets the required standards.

The safety profile of 1-Benzyl-2,3-dioxopiperazine is another important aspect that has been extensively studied. Preclinical toxicology assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, ongoing safety evaluations are necessary to ensure its safe use in clinical settings. Regulatory agencies such as the Food and Drug Administration (FDA) require comprehensive safety data before approving new drugs for human use.

In conclusion, 1-Benzyl-2,3-dioxopiperazine (CAS No. 63352-56-7) is a versatile compound with significant potential in various fields of medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for developing novel therapies against cancer and neurological disorders. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in both academic and industrial settings.